Cas no 183208-28-8 (3-(2-nitroethenyl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 3-(2-nitroethenyl)-1H-pyrrolo2,3-bpyridine
• CAS No: 183208-28-8
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 4622796
• PubChem ID: 19703064
• Update Time: 2025-06-08

3-(2-nitroethenyl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitroethenyl)-1H-pyrrolo2,3-bpyridine

• Inchi： 1S/C9H7N3O2/c13-12(14)5-3-7-6-11-9-8(7)2-1-4-10-9/h1-6H,(H,10,11)/b5-3+
• InChI Key： JWGKSDIHBMBDEO-HWKANZROSA-N
• SMILES： [O-][N+](/C=C/C1=CNC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-(2-nitroethenyl)-1H-pyrrolo2,3-bpyridine

Introduction to 3-(2-nitroethenyl)-1H-pyrrolo[2,3-bpyridine] and Its Significance in Modern Chemical Biology

The compound with the CAS number 183208-28-8, identified as 3-(2-nitroethenyl)-1H-pyrrolo[2,3-bpyridine], represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a pyrrole core fused with a pyridine ring, has garnered significant attention due to its unique structural and functional properties. The presence of a 2-nitroethenyl substituent introduces a region of high reactivity, making it a valuable scaffold for further chemical modifications and biological investigations.

Recent advancements in pharmaceutical research have highlighted the potential of 3-(2-nitroethenyl)-1H-pyrrolo[2,3-bpyridine] as a key intermediate in the synthesis of novel bioactive molecules. Its dual functionality—combining the electron-withdrawing effect of the nitro group with the nucleophilic capability of the enamine moiety—has opened up diverse possibilities for drug discovery. Researchers have leveraged these characteristics to develop compounds with promising applications in treating various diseases, including cancer and neurological disorders.

The pyrrole-pyridine framework of this compound is particularly noteworthy, as it mimics natural product scaffolds that have demonstrated therapeutic efficacy. For instance, studies have shown that similar heterocyclic structures can interact with biological targets in ways that modulate cellular pathways relevant to disease progression. The nitroethenyl group, in particular, has been explored for its ability to participate in Michael addition reactions, a common strategy in medicinal chemistry for constructing complex molecular architectures.

In the context of modern drug development, 3-(2-nitroethenyl)-1H-pyrrolo[2,3-bpyridine] has been investigated for its potential as an anticancer agent. Preliminary studies indicate that derivatives of this compound can inhibit the growth of tumor cells by interfering with critical signaling pathways. The nitro group's ability to engage in redox chemistry further enhances its appeal, as it can be reduced to an amine under specific conditions, altering the compound's reactivity and biological activity. This redox-responsive nature makes it an intriguing candidate for developing prodrugs or targeted therapies.

Moreover, the structural flexibility of 3-(2-nitroethenyl)-1H-pyrrolo[2,3-bpyridine] allows for modifications that can fine-tune its pharmacokinetic properties. By introducing different substituents at various positions on the core scaffold, chemists can optimize solubility, metabolic stability, and target specificity. Such tailoring is essential for translating laboratory findings into effective clinical treatments. The compound's compatibility with various synthetic methodologies also facilitates rapid screening and optimization campaigns.

The integration of computational chemistry and machine learning has further accelerated the exploration of 3-(2-nitroethenyl)-1H-pyrrolo[2,3-bpyridine]. These tools enable researchers to predict binding affinities and metabolic liabilities with unprecedented accuracy, reducing the time and cost associated with traditional trial-and-error approaches. By leveraging such technologies, scientists can identify promising derivatives more efficiently and prioritize candidates for experimental validation.

Recent publications have also highlighted the role of this compound in modulating neurotransmitter receptors, suggesting potential applications in treating neurological disorders. The pyrrole-pyridine moiety's interaction with aromatic residues in protein targets suggests that it can be engineered to produce selective effects on neuronal signaling pathways. This aligns with broader trends in drug discovery toward more precise targeting and fewer side effects.

The versatility of 3-(2-nitroethenyl)-1H-pyrrolo[2,3-bpyridine] extends beyond its use as a synthetic intermediate; it also serves as a platform for exploring new chemical reactions and methodologies. Researchers have reported novel transformations involving this compound that expand the toolkit available to medicinal chemists. Such innovations not only advance our understanding of organic chemistry but also provide practical solutions for synthesizing complex molecules.

In conclusion,3-(2-nitroethenyl)-1H-pyrrolo[2,3-bpyridine] (CAS no. 183208-28-8) stands out as a multifaceted compound with significant implications for chemical biology and drug development. Its unique structural features and reactivity profile make it a valuable asset in designing novel therapeutics targeting diverse diseases. As research continues to uncover new applications and synthetic possibilities,this molecule is poised to play an increasingly important role in shaping the future of pharmaceutical science.